Cas no 14117-96-5 (Dioctadecyl phthalate)

Dioctadecyl phthalate (DOP) is a high-molecular-weight phthalate ester commonly used as a plasticizer in polymer applications. Its long alkyl chains contribute to excellent compatibility with PVC and other resins, enhancing flexibility and durability in finished products. DOP exhibits low volatility and high thermal stability, making it suitable for applications requiring prolonged heat resistance. It also demonstrates good electrical insulation properties, which are advantageous in wire and cable coatings. Due to its low migration tendency, DOP helps maintain material integrity over time. The compound is typically employed in industrial formulations where long-term performance and resistance to environmental stressors are critical.

Dioctadecyl phthalate structure

Product Name:Dioctadecyl phthalate

CAS No:14117-96-5

MF:C₄₄H₇₈O₄

MW:671.087734699249

MDL:MFCD22372084

CID:179103

PubChem ID:84206

Update Time:2025-05-28

Dioctadecyl phthalate Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarboxylicacid, 1,2-dioctadecyl ester
- dioctadecyl benzene-1,2-dicarboxylate
- DIOCTADECYL PHTHALATE
- AC1L36ZV
- AC1Q67FJ
- AR-1I6666
- CTK4C2513
- Distearyl phthalate
- EINECS 237-971-7
- SureCN111107
- 1,2-Benzenedicarboxylic acid,dioctadecyl ester
- Stearyl phthalate
- Dioctadecylphthalat
- n-Octadecyl phthalate
- DI-N-OCTADECYLPHTHALATE
- PHTHALICACID,DIOCTADECYLESTER
- PHTHALICACID,DI-N-OCTADECYLESTER
- DISTEARYLPHTHALATE
- 1,2-Benzenedicarboxylic acid, dioctadecyl ester
- 1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester
- 06J46O83PN
- Phthalic acid dioctadecyl ester
- 1,2-dioctadecyl benzene-1,2-dicarboxylate
- Q27236208
- A12038
- W-110366
- DTXSID2065707
- dioctadecylphthalate
- 14117-96-5
- AKOS030627152
- UNII-06J46O83PN
- AS-68650
- FT-0697095
- BCP32440
- NS00019872
- SCHEMBL111107
- n-Octadecyl phthalate;Stearyl phthalate;1,2-Benzenedicarboxylic acid, dioctadecyl ester
- Di octadecyl phthalate
- MQKMBXOZOISLIV-UHFFFAOYSA-N
- DTXCID3034581
- Dioctadecyl phthalate
- MDL： MFCD22372084
- Inchi： 1S/C44H78O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-39-47-43(45)41-37-33-34-38-42(41)44(46)48-40-36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-34,37-38H,3-32,35-36,39-40H2,1-2H3
- InChI Key： MQKMBXOZOISLIV-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 670.59034
Monoisotopic Mass: 670.59
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 48
Rotatable Bond Count: 38
Complexity: 633
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 19.9
Topological Polar Surface Area: 52.6

Experimental Properties

Density: 0.923g/cm3
Boiling Point: 591.1ºC at 760mmHg
Flash Point: 321.1ºC
Refractive Index: 1.482
PSA: 52.6
LogP: 14.52320

Dioctadecyl phthalate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM341968-100mg	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	95%+	100mg	$115	2022-06-13
eNovation Chemicals LLC	Y1132494-1g	dioctadecyl phthalate	14117-96-5	95%	1g	$500	2024-07-23
eNovation Chemicals LLC	D753448-250mg	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	250mg	$185	2024-06-08
Aaron	AR001GP3-1g	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	1g	$554.00	2025-01-21
eNovation Chemicals LLC	Y1132494-1g	dioctadecyl phthalate	14117-96-5	95%	1g	$560	2025-03-01
eNovation Chemicals LLC	D753448-100mg	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	100mg	$140	2025-02-27
eNovation Chemicals LLC	D753448-250mg	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	250mg	$170	2025-02-27
eNovation Chemicals LLC	D753448-1g	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	1g	$575	2025-02-27
1PlusChem	1P001GGR-100mg	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	100mg	$141.00	2025-02-19
Aaron	AR001GP3-100mg	1,2-Benzenedicarboxylic acid, 1,2-dioctadecyl ester	14117-96-5	96%	100mg	$91.00	2025-01-21